Cas no 2172169-44-5 (3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal)

• Product Name: 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal
• CAS No: 2172169-44-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6040347
• PubChem ID: 165571875
• Update Time: 2025-05-23

3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal
• EN300-1622153
• 2172169-44-5

• Inchi： 1S/C9H16O2/c1-8(2,7-10)6-9(11)4-3-5-9/h7,11H,3-6H2,1-2H3
• InChI Key： IKZQHVOGYMQVBR-UHFFFAOYSA-N
• SMILES： OC1(CC(C=O)(C)C)CCC1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal

3-(1-Hydroxycyclobutyl)-2,2-Dimethylpropanal: A Comprehensive Overview

The compound 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal (CAS No. 2172169-44-5) is a unique organic molecule that has garnered significant attention in recent years due to its versatile properties and potential applications. This compound belongs to the class of aldehydes and features a cyclobutane ring with a hydroxyl group and a branched aldehyde moiety. Its structure makes it highly reactive and suitable for various chemical transformations, particularly in the fields of organic synthesis and materials science.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery and agrochemical development. The cyclobutane ring in 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal contributes to its unique electronic properties, which are essential for its reactivity in nucleophilic addition reactions. This makes it a valuable intermediate in the synthesis of complex molecules, including pharmaceutical agents and bioactive compounds.

The synthesis of 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal typically involves multi-step processes that leverage the principles of stereochemistry and regioselectivity. Researchers have employed various strategies, including enantioselective catalysis and transition-metal-mediated reactions, to optimize its production. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more viable for large-scale applications.

In terms of applications, 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal has shown promise in the development of novel materials with tailored properties. For instance, its ability to undergo aldol condensation reactions has been exploited in the creation of advanced polymers and resins. Additionally, its role as a precursor in the synthesis of bioactive molecules has been extensively explored in recent clinical studies.

One of the most exciting developments involving this compound is its use in green chemistry initiatives. By incorporating 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal into sustainable chemical processes, scientists aim to reduce environmental impact while maintaining high efficiency. This aligns with global efforts to promote eco-friendly practices in the chemical industry.

From a safety standpoint, 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal exhibits moderate toxicity levels when handled appropriately. Proper handling protocols and storage conditions are essential to ensure workplace safety and minimize environmental hazards. Regulatory bodies have established guidelines for its use in industrial settings to mitigate risks associated with exposure.

In conclusion, 3-(1-hydroxycyclobutyl)-2,2-dimethylpropanal (CAS No. 2172169-44-5) is a versatile compound with significant potential across multiple industries. Its unique structure and reactivity make it an invaluable tool in organic synthesis and material science. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an even greater role in advancing modern chemistry.